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Compound of Interest

Compound Name: Clethodim

Cat. No.: B606718 Get Quote

Welcome to the Technical Support Center for Clethodim Research. This resource is designed

for researchers, scientists, and drug development professionals to provide in-depth guidance

on the use of various Clethodim formulations in experimental settings. Here you will find

troubleshooting advice, frequently asked questions, detailed experimental protocols, and

comparative data to help you optimize your study outcomes and navigate the complexities of

herbicide formulation.

Troubleshooting Guide
This guide addresses common issues encountered during experiments involving Clethodim.
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Issue Potential Cause(s) Recommended Solution(s)

Reduced or Inconsistent Grass

Weed Control

Formulation/Adjuvant

Mismatch: The chosen

Clethodim formulation may

require a specific type of

adjuvant (e.g., crop oil

concentrate, methylated seed

oil) that was not used or was

used at an incorrect

concentration. Some

formulations are pre-loaded

with adjuvants, while others

require them to be tank-mixed.

[1]

- Always consult the product

label for the specific adjuvant

requirements of your

Clethodim formulation.[2] - For

formulations requiring an

adjuvant, ensure the correct

type and concentration are

used. Crop oil concentrate

(COC) or methylated seed oil

(MSO) are commonly

recommended.[3] - Consider

using a formulation with a built-

in adjuvant system, which can

simplify preparation and may

improve efficacy.[4]

Antagonism from Tank-Mixing:

Co-application of Clethodim

with certain broadleaf

herbicides (e.g., glyphosate,

2,4-D, dicamba, bentazon) can

significantly reduce its efficacy

against grass weeds.

- If possible, apply Clethodim

and the antagonistic herbicide

in separate applications,

ideally with a 24-hour interval

between them. - Increase the

rate of Clethodim to the

maximum labeled rate to help

overcome the antagonistic

effect. - Some newer

Clethodim formulations are

designed to have better

compatibility with other

herbicides, potentially reducing

antagonism. - The addition of a

high surfactant oil concentrate

(HSOC) may improve

performance in tank-mixes.

Weed Growth Stage and Size:

Clethodim is most effective on

young, actively growing

- Apply Clethodim when grass

weeds are in the early growth

stages as specified on the
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grasses. Efficacy decreases

significantly as grasses mature

and increase in size.

product label. - For larger,

more established grasses, a

sequential application may be

necessary for effective control.

Environmental Conditions:

Efficacy can be reduced under

stressful environmental

conditions such as drought,

extreme temperatures (hot or

cold), and low humidity, as

these conditions inhibit active

plant growth and herbicide

uptake. Frost events before or

after application can also

reduce efficacy.

- Apply Clethodim when weeds

are not under environmental

stress and are actively

growing. - In arid regions,

application after irrigation can

improve uptake and

effectiveness. - Avoid

application if rainfall is

expected within one to two

hours, as this can wash the

product off the leaves before it

is absorbed.

Poor Water Quality: Hard

water containing certain

minerals can negatively

interact with Clethodim,

reducing its effectiveness.

- Use a water conditioner, such

as ammonium sulfate (AMS),

in your spray solution to

counteract the effects of hard

water.

Herbicide Resistance: The

targeted grass population may

have developed resistance to

ACCase inhibitors like

Clethodim.

- If resistance is suspected,

test the weed population for

herbicide resistance. - Rotate

to a herbicide with a different

mode of action.

Crop Injury or Phytotoxicity

Incorrect Application Timing:

Applying Clethodim at later

growth stages of some crops,

such as canola post-bolting,

can cause injury.

- Strictly adhere to the

recommended application

window for the specific crop as

indicated on the product label.

High Application Rate:

Exceeding the recommended

application rate for a particular

crop can lead to phytotoxicity.

- Calibrate spray equipment

accurately and use the

appropriate rate for the target

crop and weed pressure.
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Formulation and Adjuvant

Effects: Certain formulations or

the addition of specific

adjuvants may increase the

risk of crop injury under certain

conditions.

- When using a new

formulation or adjuvant

combination, it is advisable to

test it on a small area of the

crop before treating the entire

field.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for Clethodim?

A1: Clethodim is a selective, systemic herbicide that belongs to the cyclohexanedione family

of chemicals. Its primary mode of action is the inhibition of the enzyme Acetyl-CoA Carboxylase

(ACCase). This enzyme is critical for the biosynthesis of fatty acids in grass plants. By blocking

ACCase, Clethodim prevents the formation of lipids necessary for building cell membranes

and for new growth, ultimately leading to the death of the grass weed. Broadleaf plants are

generally tolerant to Clethodim because they possess a form of the ACCase enzyme that is

not sensitive to this herbicide.

Q2: What is the difference between various Clethodim formulations (e.g., 120 g/L vs. 240 g/L

EC)?

A2: The numbers in the formulation name, such as 120 g/L or 240 g/L, refer to the

concentration of the active ingredient (Clethodim) in the emulsifiable concentrate (EC). A 240

g/L EC formulation has twice the concentration of active ingredient per liter compared to a 120

g/L EC formulation. However, the formulation's performance is not solely dependent on the

concentration of the active ingredient. The inert ingredients, including solvents and built-in

adjuvants, can significantly influence the product's efficacy, absorption, translocation, and

compatibility with other chemicals. For instance, some lower-concentration formulations may

have a higher load of adjuvants, leading to improved performance under certain conditions.

Q3: Why is an adjuvant necessary with some Clethodim formulations?

A3: Adjuvants are additives that enhance the effectiveness of a herbicide. For Clethodim,

adjuvants like crop oil concentrates (COC) or methylated seed oils (MSO) serve several

purposes: they can improve the spreading of the spray droplets on the waxy leaf surface of
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grasses, increase the penetration of the active ingredient through the leaf cuticle, and reduce

the rate of spray droplet evaporation. This leads to better absorption and translocation of

Clethodim to its site of action within the plant, resulting in more effective weed control. Some

formulations come with a built-in adjuvant system, while others require an adjuvant to be added

to the spray tank.

Q4: How can I mitigate the antagonistic effects of tank-mixing Clethodim with other

herbicides?

A4: Herbicide antagonism, a reduction in the efficacy of one herbicide when mixed with

another, is a common issue with Clethodim, particularly when tank-mixed with broadleaf

herbicides like glyphosate or 2,4-D. To mitigate this, consider the following strategies:

Sequential Applications: If feasible, apply the herbicides separately with at least a 24-hour

interval.

Increase Clethodim Rate: Using a higher labeled rate of Clethodim can often overcome the

antagonistic effect.

Use of Adjuvants: Incorporating a high-quality adjuvant, such as a high surfactant oil

concentrate (HSOC), can sometimes improve the performance of Clethodim in a tank-mix.

Select a Compatible Formulation: Some modern Clethodim formulations are designed for

better compatibility and may exhibit less antagonism when tank-mixed.

Q5: How long does it take to see the effects of Clethodim on grass weeds?

A5: Clethodim is a systemic herbicide, and its effects are not instantaneous. Visible symptoms

of weed control, such as yellowing and wilting of the new growth, typically appear within 7 to 14

days after application. Complete control of the grass weed may take up to three weeks,

depending on the grass species, its growth stage, and the environmental conditions.

Data Presentation
Table 1: Efficacy of Different Clethodim Formulations on
Volunteer Corn Control
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Formulation Adjuvant
Application Rate (g
a.i./ha)

Volunteer Corn
Control (%) at 28
Days After
Treatment

Clethodim 240 g/L EC None 84 Inconsistent control

Clethodim 240 g/L EC

+ 2,4-D
None 84 Reduced control

Haloxyfop 240 g/L EC None 62 Excellent control

Haloxyfop 240 g/L EC

+ 2,4-D
None 62 Excellent control

Clethodim 240 g/L EC

+ Fluroxypyr
None 84 Inconsistent control

Source: Adapted from studies on volunteer corn control. Note that haloxyfop is another

ACCase inhibitor and is included for comparison.

Table 2: Impact of Adjuvants on Clethodim Efficacy for
Volunteer Corn Control in Soybean

Treatment Adjuvant (0.5% v/v)

Volunteer Corn
Control (%) at 4
Weeks After
Application

Soybean Yield
Increase (%)

Glyphosate +

Clethodim
None 16 13

Glyphosate +

Clethodim
Amigo® 91-95 27-31

Glyphosate +

Clethodim
Journey HSOC® 91-95 27-31

Glyphosate +

Clethodim
StrikeLock® 91-95 27-31
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Source: Data from field experiments in southwestern Ontario, 2021-2022.

Table 3: Effect of Tank-Mixing Broadleaf Herbicides on
Clethodim Efficacy

Clethodim Formulation Tank-Mix Partner Grass Control Reduction

Select, Arrow, V-10117, V-

10139
Tribenuron Reduced from 99% to 50-80%

V-10137 Tribenuron
No significant reduction (>96%

control)

Select, V-10137 Glyphosate (K salt)
Antagonism observed, but

largely overcome by V-10137

Source: Comparative study on Clethodim formulations.

Table 4: Crop Phytotoxicity of Clethodim Formulations
Crop

Clethodim
Formulation

Application Timing
Phytotoxicity
Symptoms

Canola

All formulations

except Prism and V-

10137

Post-bolting Significant crop injury

Canola Prism, V-10137 Post-bolting No significant injury

Soybean

Clethodim 24% EC @

36-60 g a.i./ha + NIS

+ AMS

Post-emergence
No observable

phytotoxicity

Succeeding

Greengram

Clethodim 24% EC @

36-60 g a.i./ha

(applied to previous

soybean crop)

Post-emergence
No observable

phytotoxicity

Source: Findings from various field trials.
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Experimental Protocols
Protocol 1: Field Trial for Evaluating Clethodim Efficacy
Objective: To assess the efficacy of different Clethodim formulations on the control of a target

grass weed species in a specific broadleaf crop.

Materials:

Certified seeds of the desired broadleaf crop.

Target grass weed seeds (if not naturally present at the trial site).

Various Clethodim formulations to be tested.

Required adjuvants (e.g., COC, MSO, AMS).

CO2-pressurized backpack sprayer with appropriate nozzles.

Personal Protective Equipment (PPE).

Plot markers.

Data collection tools (e.g., quadrats, biomass scales, notebooks/tablet).

Methodology:

Site Selection and Preparation: Choose a field with uniform soil type and a known history of

the target grass weed infestation. If necessary, broadcast and lightly incorporate the weed

seeds to ensure a uniform population. Prepare the seedbed according to standard

agricultural practices for the chosen crop.

Experimental Design: Use a randomized complete block design with at least three or four

replications. Each block should contain all the treatments to be tested, including an untreated

control.

Plot Establishment: Plant the crop at the recommended seeding rate. Clearly mark the

boundaries of each plot.
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Treatment Application:

Calibrate the backpack sprayer to deliver a consistent spray volume (e.g., 150-200 L/ha).

Prepare the spray solutions for each treatment, ensuring the correct rates of Clethodim
and any required adjuvants are used. Follow the proper mixing order (typically water,

water conditioner, herbicide, adjuvant).

Apply the treatments when the target grass weeds are at the recommended growth stage

(e.g., 2-6 leaves).

Data Collection:

Weed Control: Visually assess weed control at regular intervals (e.g., 7, 14, 21, and 28

days after treatment) using a scale of 0% (no control) to 100% (complete control).

Weed Density and Biomass: At a predetermined time point, use quadrats to count the

number of surviving weeds and harvest the above-ground biomass from a defined area

within each plot. Dry the biomass to a constant weight.

Crop Phytotoxicity: Visually assess crop injury at the same intervals as weed control,

looking for symptoms like stunting, chlorosis, or necrosis.

Crop Yield: At crop maturity, harvest the yield from the center of each plot and adjust for

moisture content.

Data Analysis: Analyze the collected data using appropriate statistical methods (e.g.,

ANOVA) to determine significant differences between treatments.

Protocol 2: Greenhouse Bioassay for Herbicide
Antagonism
Objective: To quantify the antagonistic effect of a tank-mixed herbicide on the efficacy of a

Clethodim formulation.

Materials:
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Pots filled with a suitable growing medium.

Seeds of a susceptible grass species (e.g., volunteer corn, ryegrass).

Clethodim formulation.

The broadleaf herbicide to be tested for antagonism.

Required adjuvants.

Laboratory track sprayer for precise application.

Growth chamber or greenhouse with controlled environmental conditions.

Methodology:

Plant Growth: Plant several seeds of the grass species in each pot and thin to a uniform

number of plants per pot after emergence. Grow the plants in the growth chamber or

greenhouse until they reach the desired growth stage for treatment.

Treatment Preparation: Prepare the herbicide solutions for the following treatments:

Untreated control.

Clethodim alone at its recommended rate.

The broadleaf herbicide alone at its recommended rate.

A tank-mix of Clethodim and the broadleaf herbicide at their recommended rates.

Herbicide Application: Use the laboratory track sprayer to apply the treatments uniformly to

the plants.

Post-Treatment Care: Return the plants to the growth chamber or greenhouse and maintain

optimal growing conditions.

Data Collection:

Visual Injury Ratings: Assess plant injury at regular intervals.
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Biomass Reduction: At a set time after treatment (e.g., 21 days), harvest the above-

ground plant material, dry it to a constant weight, and calculate the percent biomass

reduction relative to the untreated control.

Data Analysis: Use a statistical method, such as Colby's method, to determine if the

interaction between the two herbicides is synergistic, additive, or antagonistic.
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Caption: Mechanism of action of Clethodim in a grass plant cell.
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Phase 1: Experimental Planning

Phase 2: Trial Execution

Phase 3: Data Collection & Analysis

Define Objectives & Hypotheses
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Caption: General workflow for a Clethodim efficacy field trial.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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